3,5-Difluoropicolinimidamide hydrochloride
Description
3,5-Difluoropicolinimidamide hydrochloride (3,5-DFPH) is a compound used in various scientific research applications. It is a white powder that is soluble in water and has a melting point of around 200-205°C. 3,5-DFPH is a derivative of picolinic acid and is used as a building block in organic synthesis. It has been used in numerous studies due to its unique properties, such as its low toxicity and its ability to form stable complexes with metal ions.
Scientific Research Applications
Synthesis of Antidepressant Compounds
- A study discussed the synthesis of m-difluorine morpholinol hydrochloride derivatives from 3,5-difluoropropiophenone, highlighting their potential antidepressant activities (Z. You-li, 2014).
Maceration Techniques in Organic Concentrates
- Research compared HF-HCl and HF-BF3 maceration techniques, which are crucial for concentrating and isolating dispersed organic matter. This is relevant to understanding the environmental interactions of compounds like 3,5-difluoropicolinimidamide hydrochloride (T. Robl & B. Davis, 1993).
Preparation of Active Esters in Biochemistry
- A mixture including 3,5-difluoropicolinimidamide hydrochloride was used to create succinimidyl and pentafluorophenyl esters, demonstrating its utility in biochemical preparations (M. Adamczyk, J. Fishpaugh, & K. J. Heuser, 1997).
Synthesis of Fluorinated Organic Compounds
- The paper details the synthesis of 3,5-dichloro-4-fluoro-trifluorotoluene, a process that could potentially be informed by the use of compounds like 3,5-difluoropicolinimidamide hydrochloride (Chen Bao-rong, 2010).
Chromatographic Optical Resolution
- The compound was utilized in the preparation of 3,5-disubstituted phenylcarbamates for chromatographic optical resolution, showing its application in analytical chemistry (Y. Okamoto, R. Aburatani, & K. Hatada, 1990).
Development of Neurokinin-1 Receptor Antagonists
- It was used in developing a water-soluble neurokinin-1 receptor antagonist, illustrating its potential in pharmaceutical research (T. Harrison et al., 2001).
Environmental and Health Risk Studies
- Studies on the environmental and health risks of related compounds can be informed by understanding the properties of 3,5-difluoropicolinimidamide hydrochloride (W. Tsai, 2011).
properties
IUPAC Name |
3,5-difluoropyridine-2-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F2N3.ClH/c7-3-1-4(8)5(6(9)10)11-2-3;/h1-2H,(H3,9,10);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDLIDNANRSUVFL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)C(=N)N)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClF2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80621752 |
Source
|
| Record name | 3,5-Difluoropyridine-2-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80621752 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoropicolinimidamide hydrochloride | |
CAS RN |
298709-32-7 |
Source
|
| Record name | 3,5-Difluoropyridine-2-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80621752 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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